Acetic acid;1,4-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione

• CAS No.: 70711-40-9
• Product Name: Acetic acid;1,4-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione
• Molecular Formula: C26H36N4O8
• Molecular Weight: 532.6 g/mol
• IUPAC Name: acetic acid;1,4-bis[2-(2-hydroxyethylamino)ethylamino]anthracene-9,10-dione
• Standard InChI: InChI=1S/C22H28N4O4.2C2H4O2/c27-13-11-23-7-9-25-17-5-6-18(26-10-8-24-12-14-28)20-19(17)21(29)15-3-1-2-4-16(15)22(20)30;2*1-2(3)4/h1-6,23-28H,7-14H2;2*1H3,(H,3,4)
• Standard InChIKey: IGCAUIJHGNYDKE-UHFFFAOYSA-N
• SMILES: CC(=O)O.CC(=O)O.C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NCCNCCO)NCCNCCO
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)NCC[NH2+]CCO)NCC[NH2+]CCO
• Appearance: Solid powder
• Description: Acetate salt of Ametantrone, a topoisomerase II inhibitor of the anthrapyrazole family that causes covalent cross-links in DNA.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 64862-96-0 (Parent)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1,4-bis((2-((2-hydroxyethyl)amino)ethyl)amino)-9,10-anthracenedione diacetate; ametantrone; ametantrone diacetate; ametantrone ion (1-); HAQ; NSC 196473; NSC 287513; NSC-196473; NSC-287513
• Reference: 1: Kuhn JG, Balmer CE, Ludden TM, Loesch DM, Von Hoff DD, Bender JF, Grillo-Lopez AJ. Pharmacokinetics of ametantrone acetate (NSC-287513). Cancer Chemother Pharmacol. 1987;19(2):133-7. PubMed PMID: 3568271.; 2: Petrere JA, Kim SN, Anderson JA, Fitzgerald JE, de la Iglesia FA, Schardein JL. Teratology studies of ametantrone acetate in rats and rabbits. Teratology. 1986 Dec;34(3):271-8. PubMed PMID: 3798363.; 3: Watkins JR, Kim SN, Jayasekara U, Anderson JA, Fitzgerald JE, de la Iglesia FA. Preclinical toxicity of the new antineoplastic agent, ametantrone acetate, in mice and dogs. J Appl Toxicol. 1986 Feb;6(1):31-6. PubMed PMID: 3958426.; 4: Gams RA, Ostroy F, Bender JF, Grillo-López AJ. A phase I trial of ametantrone acetate (NSC-287513). Invest New Drugs. 1985;3(4):383-8. PubMed PMID: 4086246.
• PubChem Compound: 11541062
• Last Modified: Nov 11 2021